2(5H)-Furanone, 5-bromo-4-methyl-

• IUPAC Name: 2-bromo-3-methyl-2H-furan-5-one
• InChI: InChI=1S/C5H5BrO2/c1-3-2-4(7)8-5(3)6/h2,5H,1H3
• InChI Key: WYKYMYXAZMGUPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC1Br
• Molecular Formula: C5H5BrO2
• DSSTOX Substance ID: DTXSID40487093
• Molecular Weight: 177.00 g/mol
• CAS RN: 60270-03-3

Description

2(5H)-Furanone, 5-bromo-4-methyl- is a synthetic organic compound that has gained attention in recent years due to its potential applications in various fields of science. It is a member of the furanone family of compounds and is known for its unique chemical properties.

Scientific Research Applications

2(5H)-Furanone, 5-bromo-4-methyl- has been extensively studied for its potential applications in various fields of science. It has been found to have antibacterial, antifungal, and antiviral properties. It has also been studied for its potential use as a flavoring agent in the food industry. In addition, it has been investigated for its potential use as a biofilm inhibitor in medical applications.

Mechanism of Action

The mechanism of action of 2(5H)-Furanone, 5-bromo-4-methyl- is not fully understood. However, it is believed to work by inhibiting the growth and proliferation of microorganisms. It is thought to do this by disrupting the quorum sensing mechanism of microorganisms, which is responsible for regulating gene expression and cell-to-cell communication.
Biochemical and Physiological Effects:
2(5H)-Furanone, 5-bromo-4-methyl- has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of various microorganisms, including bacteria, fungi, and viruses. It has also been found to have anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines. In addition, it has been shown to have antioxidant properties and has been found to scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2(5H)-Furanone, 5-bromo-4-methyl- in lab experiments is its broad-spectrum antimicrobial activity. It has been found to be effective against a wide range of microorganisms, making it a useful tool for researchers studying microbiology. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It has been found to be toxic to some cells at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions that could be explored in the study of 2(5H)-Furanone, 5-bromo-4-methyl-. One area of research could be the development of new synthesis methods that are more efficient and cost-effective. Another area of research could be the investigation of the compound's potential use as a biofilm inhibitor in medical applications. Additionally, more research could be done to better understand the mechanism of action of the compound and its potential applications in various fields of science.